1-(3-chlorophenyl)-4-{1-[(5-methyl-3-isoxazolyl)carbonyl]-3-piperidinyl}piperazine

• IUPAC Name: [3-[4-(3-chlorophenyl)piperazin-1-yl]piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C20H25ClN4O2/c1-15-12-19(22-27-15)20(26)25-7-3-6-18(14-25)24-10-8-23(9-11-24)17-5-2-4-16(21)13-17/h2,4-5,12-13,18H,3,6-11,14H2,1H3
• InChI Key: YFMHKQUBOLUZPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCCC(C2)N3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H25ClN4O2
• Molecular Weight: 388.9 g/mol

Description

Typically, the description of a compound includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is a systematic method of naming chemical substances, primarily based on their structure. The molecular formula provides information about the number and type of atoms in a molecule, while the structural formula shows the arrangement of the atoms.

Synthesis Analysis

The synthesis of a compound refers to the process of creating it from simpler reagents. The synthesis analysis would involve a detailed examination of the reaction steps, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

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Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It includes understanding the reaction mechanism, which describes the step-by-step process of a reaction at the molecular level.

Physical And Chemical Properties Analysis

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Mechanism of Action

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Safety and Hazards

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